Cas no 103095-60-9 (1-(3-Methoxypropyl)-2-nitrobenzene)

• Product Name: 1-(3-Methoxypropyl)-2-nitrobenzene
• CAS No: 103095-60-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 3166872
• PubChem ID: 10845519
• Update Time: 2025-04-21

1-(3-Methoxypropyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxypropyl)-2-nitrobenzene
• SCHEMBL20749087
• 103095-60-9

• Inchi： 1S/C10H13NO3/c1-14-8-4-6-9-5-2-3-7-10(9)11(12)13/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： WLOCVDBTIFBUJZ-UHFFFAOYSA-N
• SMILES： O(C)CCCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų